Cas no 172586-14-0 (cis-Goniothalamicin)

• Product Name: cis-Goniothalamicin
• CAS No: 172586-14-0
• MF: C₃₅H₆₄O₇
• MW: 596.878472328186
• CID: 2001037
• PubChem ID: 357928
• Update Time: 2025-04-21

cis-Goniothalamicin Chemical and Physical Properties

Names and Identifiers

• cis-Goniothalamicin
• 172586-14-0
• (5S)-5-Methyl-3-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(2R,5S)-tetrahydro-5-[(1S)-1-hydroxypentadecyl]-2-furanyl]undecyl]-2(5H)-furanone
• 2(5H)-Furanone, 5-methyl-3-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(2R,5S)-tetrahydro-5-[(1S)-1-hydroxypentadecyl]-2-furanyl]undecyl]-, (5S)-
• CHEMBL448532
• (5S)-5-methyl-3-[(2R,8R,11R)-2,8,11-trihydroxy-11-[(2R,5S)-5-[(1S)-1-hydroxypentadecyl]oxolan-2-yl]undecyl]-2,5-dihydrofuran-2-one
• Goniothalamicin, cis-
• DTXSID901102266
• XTZ3U5C99L
• NSC617594
• 2-methyl-4-[2,8,11-trihydroxy-11-[5-(1-hydroxypentadecyl)oxolan-2-yl]undecyl]-2H-furan-5-one
• NSC-617594
• Goniothalamicin
• NCI60_005295
• 113817-64-4
• CHEMBL2002469
• (+)-Longicin
• DB-085344
• 1401812-26-7

• Inchi： 1S/C35H64O7/c1-3-4-5-6-7-8-9-10-11-12-13-17-20-31(38)33-23-24-34(42-33)32(39)22-21-29(36)18-15-14-16-19-30(37)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3
• InChI Key： NBVJDUCRUAUMAA-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCCCCCCC)O)CCC1C(CCC(CCCCCC(CC1C(=O)OC(C)C=1)O)O)O

Computed Properties

• Exact Mass: 596.46520438g/mol
• Monoisotopic Mass: 596.46520438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 26
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins